Cas no 1159511-74-6 (4-Bromo-7-methyl-1H-indazole)

• Product Name: 4-Bromo-7-methyl-1H-indazole
• CAS No: 1159511-74-6
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD12028617
• CID: 2083426
• PubChem ID: 44119451
• Update Time: 2025-08-05

4-Bromo-7-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-methyl-1H-indazole
• 1159511-74-6
• CS-0056159
• DTXSID70657242
• AKOS023118931
• 1H-Indazole, 4-bromo-7-methyl-
• DTXCID00607992
• PS-5000
• MFCD12028617
• MB11542
• 4-bromo-7-methyl-2H-indazole
• SCHEMBL15687490
• DA-19313

• MDL： MFCD12028617
• Inchi： 1S/C8H7BrN2/c1-5-2-3-7(9)6-4-10-11-8(5)6/h2-4H,1H3,(H,10,11)
• InChI Key： JTFKASPFJNQUBL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=C1C=NN2

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.654±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),

Additional information on 4-Bromo-7-methyl-1H-indazole

4-Bromo-7-methyl-1H-indazole: A Comprehensive Overview

4-Bromo-7-methyl-1H-indazole (CAS No. 1159511-74-6) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. The presence of a bromine atom at the 4-position and a methyl group at the 7-position introduces unique electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 4-bromo-7-methyl-1H-indazole can be achieved through several methods, including the Paal-Knorr synthesis, which involves the condensation of 1,3-diketones with ammonia or ammonium salts. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing reaction times and improving yields. For instance, the use of transition metal catalysts such as palladium(II) complexes has been reported to facilitate the formation of this compound under mild conditions.

4-Bromo-7-methyl-1H-indazole exhibits interesting electronic properties due to its conjugated π-system and the electron-withdrawing bromine substituent. These properties make it a valuable precursor for the construction of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated its potential as a building block for designing novel π-conjugated systems with tailored electronic characteristics.

In the field of pharmacology, 4-bromo-7-methyl-1H-indazole has been explored as a lead compound for drug discovery. Its ability to act as a ligand for various biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively investigated. For example, researchers have reported its role in modulating cellular signaling pathways involved in inflammation and cancer progression.

The versatility of 4-bromo-7-methyl-1H-indazole extends to its applications in organic synthesis. It serves as an intermediate in the construction of complex natural products and bioactive molecules. Recent research has highlighted its utility in forming macrocyclic structures through [2+2+2] cycloaddition reactions, offering new avenues for drug design and materials development.

In terms of physical properties, 4-bromo-7-methyl-1H-indazole is typically stable under ambient conditions but requires careful handling due to its sensitivity to strong oxidizing agents. Its solubility in common organic solvents makes it suitable for various synthetic transformations. The compound's melting point and spectroscopic data (UV-vis, IR, NMR) have been well-documented in recent literature, providing valuable reference information for researchers.

The environmental impact of 4-bromo-7-methyl-1H-indazole is another area of interest. Studies have shown that it undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and develop sustainable synthetic routes.

In conclusion, 4-bromo-7-methyl-1H-indazole (CAS No. 1159511-74-6) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.